Cas no 34386-42-0 (1-(4-tert-Butylphenyl)ethanol)
1-(4-tert-Butylphenyl)ethanol structure
Product Name:1-(4-tert-Butylphenyl)ethanol
CAS No:34386-42-0
MF:C12H18O
MW:178.270723819733
MDL:MFCD00021869
CID:315786
PubChem ID:260731
Update Time:2024-10-29
1-(4-tert-Butylphenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(1,1-dimethylethyl)-a-methyl-
- 1-(4-tert-butylphenyl)ethanol
- (+/-)-1-(4-t-butylphenyl)ethanol
- 1-(4-(tert-butyl)phenyl)ethan-1-ol
- 1-(p-tert-Butylphenyl)ethanol
- 1-[4-(t-butyl)phenyl]ethanol
- 4-(t-Butyl)phenylethanol
- AC1L63RD
- AC1Q2BSV
- AC1Q2BSW
- AC1Q76TE
- NCIOpen2_001341
- NSC92388
- SureCN2644008
- 1-(4-t-butyl-phenyl)ethanol
- 4-tert-Butyl-.alpha.-methylbenzyl alcohol
- (+)-p-tert.-butyl-alpha-methylbenzyl alcohol
- Z228586202
- NSC-92388
- DTXSID50293804
- BEA32512
- SCHEMBL2644008
- 4-tert-Butyl-alpha-methylbenzyl alcohol
- AKOS000125904
- EN300-35738
- 1-(4-tert-Butylphenyl)ethanol #
- Benzenemethanol, 4-(1,1-dimethylethyl)-.alpha.-methyl-
- (+)-4-tert.-butyl-alpha-methylbenzyl alcohol
- 1-(4-tert-butyl-phenyl)-ethanol
- CS-0247122
- Benzenemethanol,1-dimethylethyl)-.alpha.-methyl-
- BEA32514
- 4-(TERT-BUTYL)-ALPHA-METHYLBENZYLALCOHOL
- AKOS016899535
- F83204
- 34386-42-0
- FT-0702856
- 1-(4-tert-butylphenyl)ethan-1-ol
- 4-(TERT-BUTYL)-ALPHA-METHYLBENZYL ALCOHOL
- DA-06626
- 1-(4-tert-Butylphenyl)ethanol
-
- MDL: MFCD00021869
- Inchi: 1S/C12H18O/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9,13H,1-4H3
- InChI Key: KEJQAXFZHFUFBI-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.952
- Boiling Point: 225.2°Cat760mmHg
- Flash Point: 105.5°C
- Refractive Index: 1.507
- PSA: 20.23000
- LogP: 3.03740
1-(4-tert-Butylphenyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B814153-250mg |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 250mg |
65.00 | 2021-08-15 | ||
| TRC | B814153-500mg |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 500mg |
$ 666.00 | 2023-04-18 | ||
| TRC | B814153-2.5g |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 2.5g |
350.00 | 2021-08-15 | ||
| TRC | B814153-100mg |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 100mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B814153-1g |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 1g |
$ 800.00 | 2023-09-08 | ||
| abcr | AB427067-1 g |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 1g |
€364.80 | 2023-04-23 | ||
| abcr | AB427067-5 g |
1-(4-tert-Butylphenyl)ethanol |
34386-42-0 | 5g |
€1020.80 | 2023-04-23 | ||
| Enamine | EN300-35738-0.05g |
1-(4-tert-butylphenyl)ethan-1-ol |
34386-42-0 | 96% | 0.05g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-35738-0.1g |
1-(4-tert-butylphenyl)ethan-1-ol |
34386-42-0 | 96% | 0.1g |
$280.0 | 2023-02-13 | |
| Enamine | EN300-35738-0.25g |
1-(4-tert-butylphenyl)ethan-1-ol |
34386-42-0 | 96% | 0.25g |
$400.0 | 2023-02-13 |
1-(4-tert-Butylphenyl)ethanol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
34386-42-0 (1-(4-tert-Butylphenyl)ethanol) Related Products
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- 22543-74-4(4-TERT-BUTYLBENZHYDROL)
- 1475-10-1(1-4-(propan-2-yl)phenylethan-1-ol)
- 346585-61-3((1S)-1-4-(propan-2-yl)phenylethan-1-ol)
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- 105364-42-9((1R)-1-4-(Propan-2-yl)phenylethan-1-ol)
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